2-Methyl-4-(1-(5-phenyl-1,3,4-oxadiazole-2-carbonyl)azetidin-3-yloxy)benzaldehyde

• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 2-methyl-4-[1-(5-phenyl-1,3,4-oxadiazole-2-carbonyl)azetidin-3-yl]oxybenzaldehyde
• InChI: InChI=1S/C20H17N3O4/c1-13-9-16(8-7-15(13)12-24)26-17-10-23(11-17)20(25)19-22-21-18(27-19)14-5-3-2-4-6-14/h2-9,12,17H,10-11H2,1H3
• InChI Key: RGYMACCSXDXYIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2CN(C2)C(=O)C3=NN=C(O3)C4=CC=CC=C4)C=O

Description

2-Methyl-4-(1-(5-phenyl-1,3,4-oxadiazole-2-carbonyl)azetidin-3-yloxy)benzaldehyde is a useful research compound. Its molecular formula is C20H17N3O4 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 4-hydroxy-2-methylbenzaldehyde (0.11 g, 0.79 mmol) and 53B (0.20 g, 0.62 mmol) in DMF (10 mL) under nitrogen was added Cs2CO3 (0.24 g, 0.74 mmol). The mixture was stirred at 90° C. for 20 h, cooled to RT and then diluted with DCM. The solids were filtered off and the filtrate was evaporated. The product was purified on two occasions by preparative HPLC (Kromasil, C8) eluting with a gradient of acetonitrile and a mixture of acetic acid and water (0.2%). The pure fractions were iii combined and concentrated. The aqueous residues were extracted with DCM and the organic solutions were evaporated. There was obtained 162 mg (72%) of 53C as a solid. 1H NMR (500 MHz, CDCl3): δ 2.66 (s, 3H), 4.34 (d, 1H), 4.69 (dd, 1H), 4.76 (d, 1H), 5.17 (m, 2H), 6.64 (d, 1H), 6.72 (dd, 1H), 7.53 (t, 2H), 7.59 (t, 1H), 7.78 (d, 1H), 8.15 (d, 1H), 10.14 (s, 1H), MS (APCI+) m/z 364 [M+H]+.